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Compound of Interest

Compound Name: Methyllithium

Cat. No.: B1224462

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of methyllithium (CH3Li), a fundamental
organolithium reagent. It details its chemical properties, safe handling protocols, and common
applications in organic synthesis, a critical process in drug discovery and development.

Core Chemical Properties

Methyllithium is the simplest organolithium reagent, characterized by the empirical formula
CH3LI. It is a highly reactive, pyrophoric compound, meaning it can ignite spontaneously in air.
Due to this reactivity, it is typically sold and used as a solution in ethereal solvents like diethyl
ether or tetrahydrofuran (THF).

Suantitative Data S

Property Value Source(s)
Molecular Formula CH3Li [1112][31[41[5]
Molecular Weight 21.98 g/mol [11[5]16]
Molar Mass 21.976 g/mol [4117]

CAS Number 917-54-4 [2][4]

Structural and Bonding Characteristics
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In both solid state and solution, methyllithium exists as an oligomeric cluster.[1] The most
common form is a tetramer, (CH3Li)4, which adopts a distorted cubane-like structure with
carbon and lithium atoms at alternating vertices.[1] This clustering is a result of "electron-
deficient” bonding, where the available valence electrons are insufficient to form traditional two-
center, two-electron bonds between each atom.[1] The carbon-lithium bond is highly polarized,
imparting a significant carbanionic character to the methyl group. This feature is the source of
its strong nucleophilicity and basicity.[8]

Key Synthetic Applications

Methyllithium's primary utility in organic synthesis stems from its role as a potent methyl anion
synthon and a strong base.

Nucleophilic Addition to Carbonyls

One of the most frequent applications of methyllithium is the addition to carbonyl compounds,
such as ketones and aldehydes, to form alcohols. For instance, the reaction with a ketone
proceeds via nucleophilic attack of the methyl group on the electrophilic carbonyl carbon,
followed by an aqueous workup to protonate the resulting alkoxide.
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Caption: General workflow for the reaction of methyllithium with a ketone.

Deprotonation Reactions

While other organolithium reagents like n-butyllithium are more commonly used for
deprotonation due to lower cost and greater reactivity, methyllithium can also function as a
strong base to deprotonate a variety of acidic protons.[1]
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Experimental Protocol: General Handling and Safety

Given its pyrophoric nature, all manipulations involving methyllithium must be conducted
under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents and specialized
air-free techniques.

Materials:

Dry, nitrogen-flushed glassware

Anhydrous ethereal solvent (e.g., diethyl ether, THF)

Syringes and needles for liquid transfer

Inert gas manifold (Schlenk line) or glovebox

Appropriate personal protective equipment (flame-retardant lab coat, safety glasses, gloves)

Procedure (General Transfer):

Ensure all glassware is thoroughly dried in an oven and cooled under a stream of inert gas.
e The methyllithium solution bottle is equipped with a septum.

¢ Puncture the septum with a needle connected to the inert gas source to maintain positive

pressure.

e Using a clean, dry syringe, puncture the septum and slowly draw the desired volume of the
reagent.

o Transfer the reagent via the syringe to the reaction vessel, which is also maintained under an
inert atmosphere.

e Any excess reagent in the syringe should be quenched carefully by slowly adding it to a
suitable quenching agent (e.g., isopropanol) in a separate flask.

Caution: Methyllithium reacts violently with water, producing flammable methane gas.[2] It is
also incompatible with oxygen and carbon dioxide.[1] All operations must be performed in a
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well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyllithium (CH3Li): A Technical Overview of its
Properties and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1224462#molecular-formula-and-weight-of-ch3li]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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